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Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzoic acid

Cat. No.: B1585322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Chloro-5-nitrobenzoic acid (CAS No.

34662-36-7), a pivotal chemical intermediate in the pharmaceutical and agrochemical

industries. This document outlines its chemical and physical properties, synthesis and

reactivity, key applications, and essential safety information. Detailed experimental protocols

and workflow diagrams are included to support laboratory research and development.

Core Properties and Data
3-Chloro-5-nitrobenzoic acid is a substituted aromatic carboxylic acid. The presence of both

a chloro and a nitro group, which are strongly electron-withdrawing, significantly influences the

molecule's reactivity and physical characteristics.

Chemical and Physical Properties
The key quantitative properties of 3-Chloro-5-nitrobenzoic acid are summarized in the table

below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1585322?utm_src=pdf-interest
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 34662-36-7 [1][2][3][4][5]

Molecular Formula C₇H₄ClNO₄ [1][2][5]

Molecular Weight 201.56 g/mol [1][3][4]

IUPAC Name 3-chloro-5-nitrobenzoic acid [3]

Appearance Pale brown or yellow solid [5]

Melting Point 140-148 °C [5]

Boiling Point 351.1 °C (Calculated) [1]

Solubility

Limited solubility in water;

soluble in polar organic

solvents like dimethyl sulfoxide

(DMSO) and acetonitrile.

N/A

Predicted XlogP 2.0 [2]

Safety and Hazard Information
Proper handling of 3-Chloro-5-nitrobenzoic acid is crucial. The compound is classified with

several hazards according to the Globally Harmonized System (GHS).

Hazard Category GHS Hazard Statement

Acute Oral Toxicity H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical. Standard

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn. Work should be conducted in a well-ventilated area or a chemical fume hood.
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Synthesis and Reactivity
Synthesis Workflow
The primary industrial synthesis of 3-Chloro-5-nitrobenzoic acid involves the electrophilic

nitration of 3-chlorobenzoic acid. This process requires a potent nitrating agent, typically a

mixture of concentrated nitric acid and sulfuric acid (mixed acid). The sulfuric acid acts as a

catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which

then attacks the aromatic ring.
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Starting Materials

Product & Purification

3-Chlorobenzoic Acid

Electrophilic Aromatic Substitution
(Nitration)

Mixed Acid
(HNO₃ + H₂SO₄)

Crude Product
(3-Chloro-5-nitrobenzoic acid)

Filtration & Washing
(with cold water)

Pure 3-Chloro-5-nitrobenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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